Cas no 1291863-04-1 (4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291863-04-1
• MF: C₂₄H₁₇BrN₄O₂
• MW: 473.321384191513
• CID: 5345582
• Update Time: 2025-07-09

4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one
• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)phthalazin-1-one
• 4-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-2-(3,4-dimethylphenyl)phthalazin-1(2H)-one
• 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one
• STL096964

• Inchi： 1S/C24H17BrN4O2/c1-14-7-12-18(13-15(14)2)29-24(30)20-6-4-3-5-19(20)21(27-29)23-26-22(28-31-23)16-8-10-17(25)11-9-16/h3-13H,1-2H3
• InChI Key： ZMXLAEWYECSGKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2C3C=CC=CC=3C(N(C3=CC=C(C)C(C)=C3)N=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 695
• XLogP3: 6.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one

Research Briefing on 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one (CAS: 1291863-04-1)

Recent studies have highlighted the potential of 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one (CAS: 1291863-04-1) as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole and phthalazinone moieties, has garnered attention for its potential applications in targeted therapy, particularly in oncology and inflammation-related diseases. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The synthesis and characterization of 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one have been detailed in recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. The synthetic route typically involves multi-step reactions, starting from readily available precursors, with a focus on optimizing yield and minimizing by-products. These efforts are crucial for ensuring the compound's suitability for further biological evaluation.

In vitro studies have demonstrated the compound's potent inhibitory effects on specific molecular targets, such as protein kinases and enzymes involved in inflammatory pathways. For instance, recent findings indicate that 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one exhibits significant activity against certain cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored, with promising results in models of chronic inflammation.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound are underway. Preliminary data suggest favorable absorption and distribution profiles, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are exploring structural modifications and formulation strategies to enhance these properties, aiming to advance the compound toward preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

The potential therapeutic applications of 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one extend beyond oncology and inflammation. Recent studies have also investigated its role in neurodegenerative diseases and infectious diseases, leveraging its unique chemical scaffold to target diverse biological pathways. These exploratory studies underscore the versatility of the compound and its potential to address unmet medical needs.

In conclusion, 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one represents a promising candidate for further development in chemical biology and medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanisms of action, optimizing its pharmacological properties, and expanding its therapeutic applications. The compound's unique structural features and biological activities position it as a valuable tool for both basic research and drug discovery.